Cas no 1408057-45-3 ((1S)-3,3-difluorocyclopentane-1-carboxylic acid)
1408057-45-3 structure
Product Name:(1S)-3,3-difluorocyclopentane-1-carboxylic acid
CAS No:1408057-45-3
MF:C6H8F2O2
MW:150.123329162598
MDL:MFCD23106012
CID:3162763
PubChem ID:58277552
Update Time:2025-04-21
(1S)-3,3-difluorocyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-3,3-Difluorocyclopentanecarboxylic acid
- (1S)-3,3-difluorocyclopentane-1-carboxylic acid
- (1S)-3,3-Difluoro-cyclopentanecarboxylic acid
- MFCD23106012
- AS-51797
- P13555
- CS-0054812
- AKOS025290317
- (S)-3,3-Difluorocyclopentanecarboxylicacid
- PB33719
- Cyclopentanecarboxylic acid, 3,3-difluoro-, (1S)-
- 1408057-45-3
- DXLZFZGHXIZHFB-BYPYZUCNSA-N
-
- MDL: MFCD23106012
- Inchi: 1S/C6H8F2O2/c7-6(8)2-1-4(3-6)5(9)10/h4H,1-3H2,(H,9,10)/t4-/m0/s1
- InChI Key: DXLZFZGHXIZHFB-BYPYZUCNSA-N
- SMILES: FC1(CC[C@H](C(=O)O)C1)F
Computed Properties
- Exact Mass: 150.04923582g/mol
- Monoisotopic Mass: 150.04923582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 222.6±40.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(1S)-3,3-difluorocyclopentane-1-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1S)-3,3-difluorocyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D526215-250mg |
(S)-3,3-Difluorocyclopentanecarboxylic Acid |
1408057-45-3 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D526215-500mg |
(S)-3,3-Difluorocyclopentanecarboxylic Acid |
1408057-45-3 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D526215-2.5g |
(S)-3,3-Difluorocyclopentanecarboxylic Acid |
1408057-45-3 | 2.5g |
$ 80.00 | 2022-06-05 | ||
| abcr | AB458970-100 mg |
(S)-3,3-Difluorocyclopentanecarboxylic acid |
1408057-45-3 | 100MG |
€370.80 | 2022-03-01 | ||
| abcr | AB458970-250 mg |
(S)-3,3-Difluorocyclopentanecarboxylic acid |
1408057-45-3 | 250MG |
€597.60 | 2022-03-01 | ||
| Chemenu | CM294345-1g |
(S)-3,3-Difluorocyclopentanecarboxylic acid |
1408057-45-3 | 95% | 1g |
$1400 | 2023-01-19 | |
| Chemenu | CM294345-1g |
(S)-3,3-Difluorocyclopentanecarboxylic acid |
1408057-45-3 | 95% | 1g |
$1561 | 2021-06-15 | |
| eNovation Chemicals LLC | D498722-100mg |
(1S)-3,3-difluorocyclopentane-1-carboxylic acid |
1408057-45-3 | 97% | 100mg |
$160 | 2024-07-21 | |
| eNovation Chemicals LLC | D498722-250MG |
(1S)-3,3-difluorocyclopentane-1-carboxylic acid |
1408057-45-3 | 97% | 250mg |
$250 | 2024-07-21 | |
| eNovation Chemicals LLC | D498722-500MG |
(1S)-3,3-difluorocyclopentane-1-carboxylic acid |
1408057-45-3 | 97% | 500mg |
$415 | 2024-07-21 |
(1S)-3,3-difluorocyclopentane-1-carboxylic acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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